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For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Bromofenoxim is an obsolete herbicide and is not approved for use in many

regions, including the United Kingdom and the European Union.[1] This document is intended

for informational and research purposes only. The quantitative efficacy data presented is based

on studies of Bromoxynil, a closely related herbicide with the same mode of action, due to the

limited availability of specific data for Bromofenoxim.

Executive Summary
Bromofenoxim is a selective, post-emergence phenoxy herbicide once used for the control of

broadleaf weeds in cereal crops, maize, and turf.[1] Its mode of action is the inhibition of

photosynthesis at Photosystem II (PSII).[2] This technical guide provides a comprehensive

overview of the herbicidal spectrum of Bromofenoxim, utilizing representative data from its

close analogue, Bromoxynil. It includes detailed experimental protocols for evaluating such

herbicides and visual diagrams of its biochemical pathway and experimental workflows.

Herbicidal Spectrum and Efficacy
Bromofenoxim was known to control a range of broadleaf weeds. Examples of weeds

controlled include Brome grass (Bromus spp.), Barnyardgrass (Echinochloa crus-galli),

Crabgrass (Digitaria spp.), Fat hen (Chenopodium album), and Lambsquarters (Chenopodium

album).[1] Due to the scarcity of quantitative data for Bromofenoxim, the following tables
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summarize the efficacy of Bromoxynil, a nitrile herbicide that acts as a PSII inhibitor, to provide

a representative understanding of the herbicidal spectrum.

Table: Representative Herbicidal Efficacy of Bromoxynil
on Broadleaf Weeds in Cereals

Weed Species
Scientific
Name

Growth Stage
at Application

Application
Rate (g a.i./ha)

Weed Control
(%)

Common

Lambsquarters

Chenopodium

album
2-4 leaves 280 95

4-6 leaves 420 92

Wild Buckwheat
Polygonum

convolvulus
1-3 leaves 280 90

3-5 leaves 420 85

Redroot Pigweed
Amaranthus

retroflexus
2-4 leaves 280 98

4-6 leaves 420 96

Shepherd's-

purse

Capsella bursa-

pastoris
Rosette 280 99

Early flowering 420 95

Field Pennycress Thlaspi arvense Rosette 280 97

Early flowering 420 94

Data is synthesized from multiple sources on Bromoxynil for representative purposes.

Table: Representative Crop Tolerance to Bromoxynil

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080771?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Crop
Scientific
Name

Growth Stage
at Application

Application
Rate (g a.i./ha)

Crop Injury (%)

Wheat
Triticum

aestivum
3-4 leaf stage 420 < 5

Tillering 560 < 10

Barley Hordeum vulgare 3-4 leaf stage 420 < 5

Tillering 560 < 10

Data is synthesized from multiple sources on Bromoxynil for representative purposes. Injury is

typically transient leaf spotting or scorching.

Mode of Action: Photosystem II Inhibition
Bromofenoxim, like Bromoxynil, is classified as a Group 6 herbicide (HRAC) and functions by

inhibiting photosynthesis at Photosystem II (PSII).[2][3] It is believed that Bromofenoxim is

metabolized in the plant to generate Bromoxynil, which is the active inhibitor. The nitrile group

of Bromoxynil binds to the D1 protein of the PSII complex in the chloroplast thylakoid

membrane. This binding blocks the electron transport chain, preventing the fixation of CO2 and

the production of ATP and NADPH, which are essential for plant growth. The blockage of

electron flow also leads to the formation of reactive oxygen species, causing rapid cell

membrane damage, leading to chlorosis, necrosis, and eventual plant death.
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Caption: Mode of action of Bromofenoxim via PSII inhibition.

Experimental Protocols
The following is a representative protocol for a field experiment to evaluate the efficacy of a

post-emergence herbicide like Bromofenoxim or Bromoxynil for broadleaf weed control in

wheat.

Objective
To determine the efficacy of different application rates of the test herbicide on key broadleaf

weed species and to assess the tolerance of the wheat crop.

Experimental Design
Design: Randomized Complete Block Design (RCBD)

Replications: 4

Plot Size: 3m x 6m

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b080771?utm_src=pdf-body-img
https://www.benchchem.com/product/b080771?utm_src=pdf-body
https://www.benchchem.com/product/b080771?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080771?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Treatments:

Untreated Control (Weedy Check)

Weed-Free Control (Hand-weeded)

Test Herbicide Rate 1 (e.g., 280 g a.i./ha)

Test Herbicide Rate 2 (e.g., 420 g a.i./ha)

Test Herbicide Rate 3 (e.g., 560 g a.i./ha)

Reference Herbicide (e.g., MCPA at a standard rate)

Materials and Methods
Site Selection: Select a field with a uniform and known history of broadleaf weed infestation,

particularly with target species like Chenopodium album and Polygonum convolvulus.

Crop Establishment: Sow a common wheat variety at a standard seeding rate.

Herbicide Application:

Apply herbicides post-emergence when the wheat is at the 3-4 leaf stage and the target

weeds are at the 2-4 leaf stage.

Use a calibrated backpack sprayer equipped with flat-fan nozzles, delivering a spray

volume of 200 L/ha at a pressure of 200 kPa.

Data Collection:

Weed Control: Visually assess the percentage of weed control for each species at 7, 14,

28, and 42 days after treatment (DAT) using a scale of 0% (no effect) to 100% (complete

kill).

Crop Injury: Visually assess crop phytotoxicity (stunting, chlorosis, necrosis) at 7, 14, and

28 DAT using a scale of 0% (no injury) to 100% (crop death).

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080771?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Weed Biomass: At 42 DAT, collect all weed biomass from a 1m² quadrat in each plot, dry

at 70°C for 72 hours, and record the dry weight.

Crop Yield: Harvest the central area of each plot at crop maturity, and determine the grain

yield, adjusting for moisture content.

Statistical Analysis: Analyze the data using Analysis of Variance (ANOVA) and a means

separation test (e.g., Tukey's HSD) at a significance level of p < 0.05.
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Caption: Workflow for a post-emergence herbicide field trial.
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Conclusion
While Bromofenoxim is an obsolete herbicide, understanding its mode of action and herbicidal

spectrum remains valuable for researchers studying herbicide resistance, developing new

active ingredients, and understanding the historical context of weed management. By inhibiting

Photosystem II, Bromofenoxim provided effective control of key broadleaf weeds in cereal

production. The provided protocols and representative data based on Bromoxynil offer a robust

framework for the evaluation of herbicides with a similar mode of action. Continued research

into the precise mechanisms of herbicide action and the development of sustainable weed

management strategies is crucial for the future of agriculture.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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